Cas no 7045-70-7 (1,3-Diisopropylcyclohexane)

• Product Name: 1,3-Diisopropylcyclohexane
• CAS No: 7045-70-7
• Molecular Formula: C₁₂H₂₄
• Molecular Weight: 168.31896
• CID: 85821
• PubChem ID: 522382

1,3-Diisopropylcyclohexane Properties

Names and Identifiers

• 1,3-Diisopropylcyclohexane
• 1,3-di(propan-2-yl)cyclohexane
• 1,3-Diisopropyl-cyclohexan
• 1,3-iso-Propyl-cyclohexan
• MFCD00019365
• 7045-70-7
• DTXSID40334937
• WDTCMYUFBNCSKK-UHFFFAOYSA-N
• FT-0636341
• 1,3-Diisopropyl cyclohexane
• 1,3-Diisopropylcyclohexane, cis + trans
• 1,3-DIISOPROPYLCYCLOHEXANE
• 1,3-Diisopropylcyclohexane,cis+trans,98%
• 1,3-bis(propan-2-yl)cyclohexane
• DB-055416

• MDL： MFCD00019365
• InChIKey： WDTCMYUFBNCSKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H24/c1-9(2)11-6-5-7-12(8-11)10(3)4/h9-12H,5-8H2,1-4H3
• SMILES： CC(C)C1CCCC(C1)C(C)C

Computed Properties

• Exact Mass: 168.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.187800766g/mol
• Heavy Atom Count: 12
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.10480
• PSA: 0.00000
• Refractive Index: 1.438
• Boiling Point: 205-207°C
• Flash Point: 205-207°C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.798